Cas no 13834-80-5 (Ethanone, 1-(2,4,6,6-tetramethyl-1,3-cyclohexadien-1-yl)-)
13834-80-5 structure
Product Name:Ethanone, 1-(2,4,6,6-tetramethyl-1,3-cyclohexadien-1-yl)-
CAS No:13834-80-5
MF:C12H18O
MW:178.270723819733
CID:96665
PubChem ID:67848482
Update Time:2025-04-18
Ethanone, 1-(2,4,6,6-tetramethyl-1,3-cyclohexadien-1-yl)- Chemical and Physical Properties
Names and Identifiers
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- Ethanone, 1-(2,4,6,6-tetramethyl-1,3-cyclohexadien-1-yl)-
- 1-(2,4,6,6-tetramethylcyclohexa-1,3-dien-1-yl)ethanone
- 1-(2,4,6,6-Tetramethylcyclohexa-1,3-dien-1-yl)ethan-1-one
- SCHEMBL9420891
- 13834-80-5
- DTXSID00737703
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- Inchi: 1S/C12H18O/c1-8-6-9(2)11(10(3)13)12(4,5)7-8/h6H,7H2,1-5H3
- InChI Key: RRAGEKYZYOIPDO-UHFFFAOYSA-N
- SMILES: O=C(C)C1=C(C)C=C(C)CC1(C)C
Computed Properties
- Exact Mass: 178.13584
- Monoisotopic Mass: 178.135765193g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 303
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.3
- Topological Polar Surface Area: 17.1Ų
Experimental Properties
- PSA: 17.07
Ethanone, 1-(2,4,6,6-tetramethyl-1,3-cyclohexadien-1-yl)- Related Literature
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M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
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3. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
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James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
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